Uridine 5'-diphosphate disodium salt

• Molecular Formula: C9H14N2Na2O12P2
• Molecular Weight: 450.14 g/mol
• InChI: InChI=1S/C9H14N2O12P2.2Na/c12-5-1-2-11(9(15)10-5)8-7(14)6(13)4(22-8)3-21-25(19,20)23-24(16,17)18;;/h1-2,4,6-8,13-14H,3H2,(H,19,20)(H,10,12,15)(H2,16,17,18);;/t4-,6-,7-,8-;;/m1../s1
• InChIKey: XQXKBIQDEUFQJC-WFIJOQBCSA-N

Uridine 5'-Diphosphate Disodium Salt: Identity and Physicochemical Profile

Uridine 5'-diphosphate disodium salt (UDP disodium salt; CAS 27821-45-0; molecular formula C₉H₁₂N₂Na₂O₁₂P₂; MW 448.12) is the disodium salt form of the endogenous pyrimidine nucleotide uridine 5'-diphosphate . It belongs to the class of nucleoside diphosphates and functions as a phosphate-group donor, a substrate for glycosyltransferases and nucleoside diphosphate kinases, and an extracellular signaling molecule acting at purinergic P2Y receptors [1]. As the disodium salt, it offers enhanced aqueous solubility (≥90 mg/mL in water at 25°C, equivalent to ~200 mM) relative to the free acid form, while remaining insoluble in DMSO and ethanol . The compound is supplied as a white to off-white powder, typically at ≥97% HPLC purity with storage recommended at −20°C under desiccated conditions for long-term stability (powder: 3 years at −20°C) .

P2Y6 selectivity

Enables P2Y6 receptor studies without P2Y2/P2Y4 cross-activation; UTP activates off-target receptors.

P2Y14 antagonism

Unique endogenous antagonist at human P2Y14; UDP-sugars act as agonists, not antagonists.

Defined stoichiometry

Disodium salt ensures precise molarity for enzymatic and binding assays; trisodium or free acid introduce MW ambiguity.

• [1] Ralevic V, Burnstock G. Receptors for purines and pyrimidines. Pharmacol Rev. 1998;50(3):413-492. PMID: 9755289. View Source

UDP Disodium Salt: Substitution Specificity vs. UTP and UDP-Sugars

Uridine 5'-diphosphate disodium salt occupies a unique pharmacological niche that precludes simple substitution with closely related analogs. Unlike UTP (uridine 5'-triphosphate), which activates P2Y2 and P2Y4 receptors, UDP is the selective endogenous agonist of the P2Y6 receptor and a competitive antagonist at the human P2Y14 receptor — a dual functional profile not shared by any other naturally occurring nucleotide [1]. Substitution with UDP-sugars such as UDP-glucose (a potent P2Y14 agonist) reverses pharmacological activity at the P2Y14 target from antagonism to agonism [2]. Efforts to replace UDP with ADP, GDP, or CDP fail entirely at the P2Y14 receptor, where these diphosphates exhibit no antagonist activity [3]. Furthermore, the disodium counterion stoichiometry directly affects molecular weight calculation (448.12 for 2Na⁺ vs. 470.11 for trisodium), formulation molarity, and solubility — errors in salt-form selection propagate into every downstream quantitative experiment .

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UTP may confound P2Y6 studies

UTP activates P2Y2/P2Y4 but not P2Y6; using it in place of UDP introduces cross-activation artifacts in signaling assays.

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UDP-glucose reverses P2Y14 pharmacology

UDP-glucose is a potent P2Y14 agonist, while UDP is a competitive antagonist; functional inversion at the same receptor.

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Salt form alters molarity and solubility

Trisodium salt (MW +22 Da) and free acid introduce systematic molarity errors and variable solubility; disodium stoichiometry is required for reproducible stock preparation.

• [1] Lazarowski ER, Rochelle LG, O'Neal WK, et al. Cloning and functional characterization of two murine uridine nucleotide receptors reveal a potential target for correcting ion transport deficiency in cystic fibrosis gallbladder. J Pharmacol Exp Ther. 2001;297(1):43-49. PMID: 11259525. View Source
• [2] Fricks IP, Maddileti S, Carter RL, et al. UDP is a competitive antagonist at the human P2Y14 receptor. J Pharmacol Exp Ther. 2008;325(2):588-594. PMID: 18252808. View Source
• [3] Fricks IP, Maddileti S, Carter RL, et al. UDP is a competitive antagonist at the human P2Y14 receptor. J Pharmacol Exp Ther. 2008;325(2):588-594. PMID: 18252808. View Source

UDP Disodium Salt: Comparative Pharmacology, Solubility, Stability, and Purity

P2Y6 Receptor Selectivity: UDP vs. UTP

In stably expressed recombinant murine P2Y receptor cell lines, the (m)P2Y6 receptor was highly selective for UDP, whereas the (m)P2Y4 receptor was activated by UTP but not by UDP or ADP. Specifically, the rank order at (m)P2Y6 was UDP ≫ ADP = GDP, indicating that UDP is the uniquely preferred endogenous agonist [1]. The (m)P2Y4 receptor, in contrast, was potently but non-selectively activated by UTP (UTP ≥ ATP > ITP > GTP > CTP) and was not activated by UDP [2]. This means UTP cannot be used as a substitute for UDP in P2Y6-selective signaling studies, and UDP cannot substitute for UTP at P2Y4. For the human receptor, UDP disodium salt activates P2Y6 with an EC50 of 300 nM (pEC50 = 6.52) .

P2Y6 Selectivity

Head-to-head

UDP: hP2Y6 EC50 300 nM; no P2Y4 activation. UTP: activates P2Y4, not P2Y6.

Enables P2Y6-selective research without P2Y2/P2Y4 interference.

Recombinant cell lines; inositol phosphate and Ca²⁺ assays.

Evidence Dimension	Recombinant P2Y receptor subtype selectivity
Target Compound Data	UDP: (m)P2Y6 highly selective (UDP ≫ ADP = GDP); hP2Y6 EC50 = 300 nM; does not activate (m)P2Y4 [1]
Comparator Or Baseline	UTP: activates (m)P2Y4 (UTP ≥ ATP > ITP > GTP > CTP); does not activate (m)P2Y6 at comparable concentrations [2]
Quantified Difference	Qualitative difference in receptor subtype activation: UDP → P2Y6-selective; UTP → P2Y4/P2Y2-selective. No cross-activation at physiologically relevant concentrations.
Conditions	COS-7 or 1321N1 cells stably expressing recombinant murine P2Y4 and P2Y6 receptors; inositol phosphate accumulation and intracellular Ca²⁺ mobilization assays [1][2]

Why This Matters

Researchers studying P2Y6-mediated signaling must use UDP disodium salt rather than UTP to avoid confounding activation of P2Y2/P2Y4 receptors, which would confound experimental interpretation.

• [1] Lazarowski ER, Rochelle LG, O'Neal WK, et al. Cloning and functional characterization of two murine uridine nucleotide receptors. J Pharmacol Exp Ther. 2001;297(1):43-49. PMID: 11259525. View Source
• [2] Lazarowski ER, et al. (m)P2Y4 activated by UTP (UTP ≥ ATP > ITP > GTP > CTP), not activated by UDP or ADP. J Pharmacol Exp Ther. 2001;297(1):43-49. View Source

P2Y14 Receptor Antagonism: UDP vs. UDP-Glucose

UDP is the first identified competitive antagonist of the human P2Y14 receptor (hP2Y14-R), a finding that distinguishes it from all other naturally occurring nucleotide diphosphates and UDP-sugars. In COS-7 cells transiently expressing hP2Y14-R, UDP antagonized the agonist action of UDP-glucose with a Schild analysis-confirmed competitive pKB of 7.28 [1]. Critically, no antagonist activity was observed with ADP, CDP, or GDP at the hP2Y14-R [2]. Notably, this antagonist profile is human-specific: at the rat P2Y14-R, UDP acts as a potent agonist (EC50 = 0.35 μM), demonstrating significant pharmacological divergence between species orthologs [3]. This dual P2Y6 agonist/P2Y14 antagonist profile is unique among endogenous nucleotides and cannot be replicated by UDP-glucose (a P2Y14 agonist, EC50 ~132 nM in CHO cells) [4].

P2Y14 Antagonism

Head-to-head

UDP: hP2Y14 competitive antagonist (pKB 7.28). UDP-glucose: agonist (EC50 132 nM). ADP, GDP, CDP: no activity.

Unique endogenous antagonist for human P2Y14 studies; UDP-sugars produce opposite effect.

Species-specific: UDP is agonist at rat P2Y14 (EC50 0.35 µM).

Evidence Dimension	hP2Y14 receptor functional activity (agonist vs. antagonist)
Target Compound Data	UDP disodium salt: competitive antagonist at hP2Y14-R, pKB = 7.28 (Schild analysis); agonist at rP2Y14-R, EC50 = 0.35 μM [1][3]
Comparator Or Baseline	UDP-glucose: agonist at hP2Y14-R (EC50 ~132 nM in CHO cells); ADP, GDP, CDP: no antagonist activity at hP2Y14-R [2][4]
Quantified Difference	UDP is a competitive antagonist (pKB = 7.28) at hP2Y14-R; UDP-glucose is an agonist (EC50 = 132 nM); ADP/GDP/CDP show no activity. Functional inversion at the same receptor.
Conditions	COS-7 cells transiently expressing human P2Y14-R with chimeric Gαqi5; phosphoinositide hydrolysis assay; CHO and HEK293 cells for agonist assays [1][4]

Why This Matters

For studies targeting human P2Y14 receptor blockade, UDP disodium salt is the only commercially available endogenous competitive antagonist; UDP-sugars such as UDP-glucose would produce the opposite pharmacological effect (receptor activation).

• [1] Fricks IP, Maddileti S, Carter RL, et al. UDP is a competitive antagonist at the human P2Y14 receptor. J Pharmacol Exp Ther. 2008;325(2):588-594. PMID: 18252808. View Source
• [2] Fricks IP, et al. No antagonist activity of ADP, CDP, or GDP at hP2Y14-R. J Pharmacol Exp Ther. 2008;325(2):588-594. View Source
• [3] Fricks IP, et al. UDP is a potent agonist at rat P2Y14-R (EC50 = 0.35 μM). J Pharmacol Exp Ther. 2008;325(2):588-594. View Source
• [4] Carter RL, Fricks IP, Barrett MO, et al. Quantification of Gi-mediated inhibition of adenylyl cyclase activity reveals that UDP is a potent agonist of the human P2Y14 receptor. Mol Pharmacol. 2009;76(6):1341-1348. PMID: 19759354. View Source

Enzymatic Stability: UDP vs. 5-OMe-UDP(α-B)

UDP disodium salt serves as the reference baseline for evaluating next-generation P2Y6 agonists. In head-to-head enzymatic stability assays, UDP underwent 50% hydrolysis by NPP1 and 51% hydrolysis by NPP3, compared to only 15% and 28% hydrolysis, respectively, for the synthetic boranophosphate analog 5-OMe-UDP(α-B) (compound 18A) [1]. In human blood serum, UDP exhibited a half-life (t1/2) of 2.4 hours, considerably shorter than 5-OMe-UDP(α-B) at 17 hours [2]. While this lower stability positions UDP as less suitable for systemic in vivo therapeutic applications, it also means UDP represents the authentic endogenous ligand with physiologically relevant degradation kinetics — a critical advantage for studies of endogenous signaling dynamics, receptor desensitization kinetics, and ectonucleotidase activity where synthetic stabilized analogs would produce artefactual prolonged signaling [3].

Enzymatic Stability

Head-to-head

UDP: NPP1 50% hydr., NPP3 51% hydr., serum t1/2 2.4 h. 5-OMe-UDP(α-B): 15%, 28%, t1/2 17 h.

Endogenous degradation kinetics for ectonucleotidase and desensitization research.

Stabilized analogs may prolong signaling artefactually.

Evidence Dimension	Hydrolysis by nucleotide pyrophosphatases (NPP1, NPP3) and stability in human blood serum
Target Compound Data	UDP disodium salt: 50% hydrolysis by NPP1, 51% by NPP3; blood serum t1/2 = 2.4 h [1][2]
Comparator Or Baseline	5-OMe-UDP(α-B) (compound 18A): 15% hydrolysis by NPP1, 28% by NPP3; blood serum t1/2 = 17 h; EC50 = 0.008 μM at P2Y6 (19-fold more potent than UDP) [1][2]
Quantified Difference	UDP is hydrolyzed ~3.3-fold more by NPP1 (50% vs 15%) and ~1.8-fold more by NPP3 (51% vs 28%); serum half-life is ~7.1-fold shorter (2.4 h vs 17 h).
Conditions	Recombinant NPP1 and NPP3 enzymes; human blood serum at 37°C [1][2]

Why This Matters

Procurement decisions for in vivo P2Y6 agonist studies require balancing endogenous relevance (UDP disodium salt, with native degradation kinetics) against pharmacokinetic stability (synthetic analogs). UDP disodium salt is essential for experiments where physiological ectonucleotidase regulation is part of the biological question.

• [1] Haas M, et al. UDP made a highly promising stable, potent, and selective P2Y6-receptor agonist upon introduction of a boranophosphate moiety. Bioorg Med Chem. 2012;20(18):5483-5495. View Source
• [2] Haas M, et al. UDP blood serum t1/2 = 2.4 h vs. 5-OMe-UDP(α-B) t1/2 = 17 h. Bioorg Med Chem. 2012;20(18):5483-5495. View Source
• [3] Brinson AE, Harden TK. Slow desensitization of the human P2Y6 receptor. 2001. Differential desensitization kinetics between P2Y4 (rapid) and P2Y6 (delayed) receptors. View Source

Aqueous Solubility: Disodium vs. Free Acid and Trisodium Salt

The disodium salt form of UDP provides well-characterized, vendor-verified aqueous solubility specifications that are essential for reproducible stock solution preparation. Multiple independent vendor datasheets report consistent solubility: 90 mg/mL (~200.83 mM) in water at 25°C ; ≥44.81 mg/mL (~100 mM) as a maximum aqueous concentration for stock solutions ; and ≥21.6 mg/mL as a conservative guaranteed minimum solubility . The disodium salt (MW 448.12) provides a defined 2:1 Na⁺:UDP stoichiometry, avoiding the molecular weight ambiguity of the trisodium salt (MW 470.11) or the hydrate form (variable xH₂O content, ~15% water noted by some vendors) . This stoichiometric precision is critical for accurate molarity calculations in enzymatic assays, where errors from incorrect molecular weight propagate directly into Km, kcat, and IC50 determinations.

Solubility & Counterion

Data to verify

Disodium: 90 mg/mL (200.83 mM) in water. Free acid: lower solubility. Trisodium: MW 470.11 (+22 Da).

Defined stoichiometry supports accurate stock preparation.

Vendor-reported solubility; verify for specific lot and handling.

Evidence Dimension	Aqueous solubility at 25°C and counterion stoichiometric definition
Target Compound Data	UDP disodium salt: Water solubility 90 mg/mL (200.83 mM); 44.81–100 mg/mL range across vendors; defined MW 448.12 (C₉H₁₂N₂Na₂O₁₂P₂)
Comparator Or Baseline	UDP free acid (CAS 58-98-0): lower aqueous solubility (no quantitative vendor data published); UDP trisodium salt (CAS 19817-91-5): MW 470.11; variable hydration complicates molarity
Quantified Difference	Disodium salt: solubility 90–200.83 mM in water. Free acid: solubility data not reported by major vendors. Trisodium: MW shift of +22.0 Da (4.9% higher) alters calculated concentrations.
Conditions	Ambient temperature (25°C); deionized water; solubility tested in-house by Selleck Chemicals and Tocris Bioscience per vendor protocols

Why This Matters

Selecting the disodium salt with verified solubility specifications and defined stoichiometry ensures reproducible stock solution preparation across laboratories and prevents systematic errors in concentration-dependent pharmacological and biochemical assays.

HPLC Purity Tiers: Vendor Comparison

Uridine 5'-diphosphate disodium salt is available across multiple purity tiers, enabling researchers to match quality grade to application requirements. Vendors supplying ≥99% HPLC purity include Chem-Impex (Cat. 00310, ≥99%) , Chemscene (Cat. CS-W011548, ≥99.0%) , and Biomart/ZZSTANDARD (Cat. ZC-65516, ≥98%) . Mid-tier suppliers offer ≥97–98% purity: Tocris (≥97%), Santa Cruz Biotechnology (≥97%), Selleck (98.24% for batch S336801), and BOC Sciences (≥97%) . A bulk manufacturer specification of ≥95.0% with tested result of 98.90% HPLC is also available [1]. The availability of batch-specific Certificates of Analysis (CoA) from major vendors (Tocris, Selleck, Chem-Impex) provides lot-level traceability of purity, residual water content, and spectrophotometric ratios (A250/A260 = 0.75±0.05; A280/A260 = 0.38±0.05; λmax = 262±1 nm) .

HPLC Purity Tiers

Cross-study comparable

≥99% (Chem-Impex, Chemscene); ≥97% (Tocris, Selleck); ≥95% tested 98.90% (bulk).

Select purity grade based on assay sensitivity; higher grade reduces nucleotide degradation interference.

Batch-specific CoA recommended for quantitative enzymatic studies.

Evidence Dimension	HPLC purity specification across commercial vendors
Target Compound Data	UDP disodium salt: ≥99% (Chem-Impex, Chemscene); 98.24% (Selleck batch S336801); ≥97% (Tocris, SCBT, BOC Sciences); ≥95% → tested 98.90% (bulk manufacturer) [1]
Comparator Or Baseline	UTP trisodium salt: typically ≥95–97% HPLC; UDP-glucose disodium salt: typically ≥98% HPLC. Comparable purity ranges across nucleotide class
Quantified Difference	UDP disodium salt purity range across vendors: ≥95% to ≥99% (HPLC). Highest available specification: ≥99% (Chem-Impex, Chemscene). The ~4% purity difference between 95% and 99% grade may be significant for quantitative enzymatic or binding assays.
Conditions	HPLC analysis per vendor quality control protocols; spectrophotometric ratios provided by select vendors for identity confirmation

Why This Matters

For quantitative biochemical assays (Km determination, IC50 measurements, SPR binding studies), selecting the ≥99% HPLC purity grade minimizes the confounding influence of nucleotide degradation products (UMP, uridine) that may act as weak partial agonists or inhibitors.

• [1] Made-in-China bulk manufacturer. Uridine Diphosphate Disodium Salt, Spec ≥95.0%, Test Result 98.90% (HPLC). View Source

UDP Disodium Salt: Procurement-Driven Application Scenarios

P2Y6-Selective Studies without P2Y2/P2Y4 Cross-Activation

UDP disodium salt is the mandatory ligand for studies requiring selective activation of the P2Y6 receptor without confounding P2Y2 or P2Y4 receptor stimulation. As established in Section 3 (Evidence Item 1), UDP activates P2Y6 with high selectivity (EC50 = 300 nM at hP2Y6) and does not activate P2Y4, whereas UTP — the most common alternative uridine nucleotide — activates P2Y4 (and P2Y2) but not P2Y6 [1]. This selectivity is essential for experiments investigating P2Y6-mediated chloride secretion in gallbladder epithelium, vasoconstriction in coronary arteries, insulin secretion from pancreatic islets, and microglial phagocytosis, where co-activation of P2Y2/P2Y4 by UTP would confound interpretation [2]. For procurement, the ≥97% HPLC purity grade is sufficient for most cell-based functional assays, though ≥99% grade is recommended for radioligand binding studies to minimize competitive interference from UMP contamination .

Human P2Y14 Antagonism: The Only Endogenous Antagonist

As demonstrated in Section 3 (Evidence Item 2), UDP disodium salt is the first and only identified endogenous competitive antagonist of the human P2Y14 receptor (pKB = 7.28), whereas UDP-glucose and other UDP-sugars act as agonists at the same receptor [1]. This unique pharmacological profile makes UDP disodium salt indispensable for experiments aimed at blocking P2Y14-mediated signaling in human immune cells, where P2Y14 regulates neutrophil chemotaxis and dendritic cell function. Critical procurement consideration: human P2Y14 antagonism by UDP is species-specific — UDP acts as a potent agonist at the rat P2Y14 receptor (EC50 = 0.35 μM) [2]. Researchers using rodent models must verify species-appropriate pharmacology before selecting UDP as an antagonist tool. Batch-specific CoA verification of purity is recommended, as nucleotide degradation products may possess weak partial agonist activity that could reduce the effective antagonist window .

UGT Enzyme Assays: UDP as Reaction Product

UDP disodium salt serves as a critical analytical standard and reaction product in UGT-catalyzed glucuronidation assays. During glucuronidation, UDP-glucuronic acid (UDPGA) serves as the co-substrate donor; UGTs transfer glucuronic acid to acceptor substrates, releasing uridine 5'-diphosphate as the leaving group [1]. For UGT enzyme kinetics, UDP disodium salt is used to: (a) prepare standard curves for HPLC-based UDP quantification in reaction progress analysis; (b) assess product inhibition of UGT isoforms (relevant for drug-drug interaction predictions); and (c) verify coupled enzyme assay systems where UDP production is linked to NADH oxidation. The disodium salt's defined solubility (up to 200 mM in water) enables preparation of concentrated stock solutions for inhibitor screening [2]. Procurement recommendation: ≥98% HPLC purity with spectrophotometric identity confirmation (A250/A260 = 0.75±0.05) to ensure absence of UMP or uridine contaminants that interfere with UDP-specific detection .

Ectonucleotidase and Nucleotide Sensing: Native UDP Kinetics

As quantified in Section 3 (Evidence Item 3), UDP disodium salt undergoes rapid hydrolysis by ectonucleotidases (NPP1: 50% hydrolysis; NPP3: 51% hydrolysis) with a blood serum half-life of 2.4 hours — characteristics that define its physiological signaling kinetics [1]. This native instability, while a limitation for systemic therapeutic delivery, is precisely the property required for studies of: (a) ectonucleotidase (CD39/NTPDase, NPP) substrate specificity and kinetics; (b) spatial and temporal dynamics of purinergic signaling; and (c) receptor desensitization and resensitization kinetics where the duration of ligand exposure must match physiological timeframes. The P2Y6 receptor exhibits slow desensitization compared to the rapidly desensitizing P2Y4 receptor, making UDP's degradation rate a critical experimental parameter [2]. Researchers should procure UDP disodium salt with verified low residual moisture content and store stock solutions at −80°C (stable 6 months) to minimize pre-experimental hydrolysis .

Application

Selection Property

Validation Focus

P2Y6 receptor signaling studies

P2Y6-selective agonist profile

Absence of P2Y2/P2Y4 cross-activation

Human P2Y14 receptor antagonism studies

Competitive antagonist activity at hP2Y14

Species-specific pharmacology (agonist in rat)

UGT glucuronidation enzyme assays

Defined disodium salt form and solubility

UDP as reaction product standard; product inhibition assessment

Ectonucleotidase and nucleotide sensing research

Native enzymatic hydrolysis kinetics

Serum half-life and degradation rate for physiological modeling

• [1] Lazarowski ER, et al. Cloning and functional characterization of two murine uridine nucleotide receptors. J Pharmacol Exp Ther. 2001;297(1):43-49. PMID: 11259525. View Source
• [2] Fricks IP, et al. UDP is a competitive antagonist at the human P2Y14 receptor. J Pharmacol Exp Ther. 2008;325(2):588-594. PMID: 18252808. View Source